3,3,3-Trifluoro-2-(5-methyl-1H-indol-3-yl)propanoic acid

• IUPAC Name: 3,3,3-trifluoro-2-(5-methyl-1H-indol-3-yl)propanoic acid
• InChI: InChI=1S/C12H10F3NO2/c1-6-2-3-9-7(4-6)8(5-16-9)10(11(17)18)12(13,14)15/h2-5,10,16H,1H3,(H,17,18)
• InChI Key: LKHIMJBMQONIHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC=C2C(C(=O)O)C(F)(F)F
• Molecular Formula: C12H10F3NO2
• Molecular Weight: 257.21 g/mol

Description

“3,3,3-Trifluoro-2-(5-methyl-1H-indol-3-yl)propanoic acid” is a chemical compound with the molecular formula C12H10F3NO2. It is a derivative of propionic acid, where a 1H-indol-3-yl group is substituted at position 3. The compound also contains a trifluoromethyl group.

Molecular Structure Analysis

The molecular structure of “3,3,3-Trifluoro-2-(5-methyl-1H-indol-3-yl)propanoic acid” is complex due to the presence of multiple functional groups. The compound has a trifluoromethyl group attached to a propionic acid backbone, with a 5-methyl-1H-indol-3-yl group also attached to the backbone. The exact 3D structure may be determined using techniques such as X-ray crystallography.

Scientific Research Applications

Catalysis and Organic Synthesis

Fluorinated compounds are known to play a significant role in catalysis and organic synthesis, contributing to the development of novel synthetic routes and the efficient formation of polycyclic systems. For example, triflic acid is an excellent catalyst for inducing cyclisation reactions, leading to the formation of complex organic structures (Haskins & Knight, 2002).

Material Science

In material science, fluorinated compounds are utilized for their unique properties, such as stability and reactivity. For instance, the use of tris(pentafluorophenyl)borane with nitrogen-containing compounds has been explored for the activation of metallocenes, which are pivotal in polymerization reactions and the development of new materials (Focante et al., 2006).

Analytical Chemistry

In analytical chemistry, fluorinated derivatives are used to enhance the detection and quantification of compounds. The development of new analytical methods, such as those for the determination of contaminants in drinking water, often relies on the unique properties of fluorinated compounds for improved sensitivity and specificity (Kubwabo et al., 2009).

Environmental Studies

Research on fluorinated compounds also extends to environmental studies, where the distribution and effects of these compounds in ecosystems are examined. Studies have shown distinct differences in the occurrence of fluorinated compounds across various environmental systems, highlighting the importance of understanding their behavior and impact (Heydebreck et al., 2015).

Safety And Hazards

While specific safety data for “3,3,3-Trifluoro-2-(5-methyl-1H-indol-3-yl)propanoic acid” was not found, related compounds such as “3,3,3-Trifluoro-2-(trifluoromethyl)propionic acid” are considered hazardous. They may cause skin irritation, serious eye irritation, and respiratory irritation.